2-(4-cyclohexylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: 2-(4-cyclohexylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C22H25NO4/c24-22(23-18-8-11-20-21(14-18)26-13-12-25-20)15-27-19-9-6-17(7-10-19)16-4-2-1-3-5-16/h6-11,14,16H,1-5,12-13,15H2,(H,23,24)
• InChI Key: BBWQEQOMVUOFNW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)OCC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol

Description

2-(4-cyclohexylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a chemical compound that has gained interest in scientific research due to its potential biological activities. This compound is also known as Compound A and has been found to exhibit anti-inflammatory and analgesic properties. In

Mechanism of Action

The mechanism of action of 2-(4-cyclohexylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide involves the inhibition of the NF-κB pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and immunity. Compound A inhibits the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. This leads to a decrease in the expression of pro-inflammatory cytokines and chemokines, resulting in reduced inflammation and pain.
Biochemical and Physiological Effects:
2-(4-cyclohexylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been found to exhibit anti-inflammatory and analgesic effects in animal models. It also has a low toxicity profile, making it a promising candidate for further research. However, more studies are needed to determine its pharmacokinetics and pharmacodynamics in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-cyclohexylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide in lab experiments is its specificity towards the NF-κB pathway. This allows researchers to study the effects of NF-κB inhibition on inflammation and pain without affecting other signaling pathways. However, one limitation is that the compound may not be suitable for all types of experiments due to its specific mechanism of action.

Future Directions

For research on 2-(4-cyclohexylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide include studying its pharmacokinetics and pharmacodynamics in humans, exploring its potential as a therapeutic agent for inflammatory and painful conditions, and investigating its effects on other signaling pathways. Additionally, further research is needed to determine the optimal dosage and administration route for this compound.

Scientific Research Applications

2-(4-cyclohexylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. It also inhibits the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory genes. Additionally, Compound A has been found to reduce pain in animal models of acute and chronic pain.